4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1(2H)-one

• IUPAC Name: 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1-one
• InChI: InChI=1S/C25H20N4O4/c1-15-8-11-17(12-9-15)29-25(30)19-7-5-4-6-18(19)22(27-29)24-26-23(28-33-24)16-10-13-20(31-2)21(14-16)32-3/h4-14H,1-3H3
• InChI Key: DMBIJJCGJJHMJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=C(C=C5)OC)OC
• Molecular Formula: C25H20N4O4
• Molecular Weight: 440.4 g/mol

Description

4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C25H20N4O4 and its molecular weight is 440.459. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Researchers have synthesized a range of 1,3,4-oxadiazole and phthalazinone derivatives, investigating their antimicrobial and anti-proliferative activities. These compounds, including ones similar to the specified chemical structure, have shown potential against pathogenic Gram-positive, Gram-negative bacteria, and yeast-like pathogenic fungi. Specifically, some derivatives exhibited broad-spectrum antibacterial activities and potent activity against Gram-positive bacteria. Moreover, certain compounds demonstrated anti-proliferative activity against various cancer cell lines, including prostate, colorectal, hepatocellular, epithelioid carcinoma, and breast cancer cell lines, indicating their potential as leads for anticancer drug development (Al-Wahaibi et al., 2021).

Material Science Applications

In material science, sulfonated polybenzimidazoles containing phthalazinone groups have been synthesized for applications as proton exchange membranes. These novel materials were evaluated for their thermal stability, mechanical properties, and conductivity, revealing their potential for use in fuel cells and other energy-related applications. The synthesized polymers exhibited excellent thermal stability, low water uptake, and high conductivities, demonstrating their suitability for high-performance applications (Liu et al., 2014).

Anticancer Research

Derivatives of the mentioned chemical scaffold have been designed and synthesized for the evaluation of their anticancer activities. These studies have identified compounds with moderate to excellent anticancer activity against various cancer cell lines, such as breast, lung, colon, and ovarian cancer. The research highlights the importance of the phthalazinone scaffold in the design of new anticancer agents, with some derivatives showing higher activities than reference drugs (Ravinaik et al., 2021).